4-(4-Chlorophenyl)-3-fluorobenzoic acid
Overview
Description
4-(4-Chlorophenyl)-3-fluorobenzoic acid, also known as 4-CPA, is an organic compound with a wide range of applications in scientific research. It is a derivative of benzoic acid, which is a carboxylic acid, and is commonly used as a starting material in the synthesis of other compounds. 4-CPA has been used in a variety of scientific research applications, including enzyme inhibition, protein-protein interactions, and drug discovery.
Scientific Research Applications
Environmental Biodegradation
- Biodegradation by Pseudomonas sp.: Pseudomonas sp. B13 can cometabolize monofluorobenzoates, including compounds structurally related to 4-(4-Chlorophenyl)-3-fluorobenzoic acid. A catabolic pathway for the degradation of isomeric fluorobenzoates was proposed, highlighting the enzyme mechanisms involved in the process, especially the critical step of ring cleavage in 3-fluorocatechol degradation (Schreiber et al., 1980).
Material Science and Electronics
- Conductive PEDOT Modification: A study demonstrated that 4-halobenzoics, including compounds similar to this compound, can significantly enhance the conductivity of PEDOT:PSS, a material used in organic electronics. This modification leads to improved performance in ITO-free organic solar cells, indicating potential applications in renewable energy technologies (Tan et al., 2016).
Chemical Synthesis and Pharmacology
- Synthesis of Herbicidal Compounds: 3-Chloro-4-fluorobenzoylthiourea, derived from a precursor similar to this compound, showed promising herbicidal activity. This synthesis approach illustrates the potential for creating targeted agricultural chemicals (Liu Chang-chun, 2006).
- Antituberculosis Activity: Derivatives of 4-fluorobenzoic acid, a closely related compound, have been synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, showing significant inhibitory effects. This suggests potential therapeutic applications for derivatives of this compound in treating tuberculosis (Koçyiğit-Kaymakçıoğlu et al., 2009).
properties
IUPAC Name |
4-(4-chlorophenyl)-3-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO2/c14-10-4-1-8(2-5-10)11-6-3-9(13(16)17)7-12(11)15/h1-7H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVJCRNXCSBLDNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=C(C=C2)C(=O)O)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60681394 |
Source
|
| Record name | 4'-Chloro-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261904-48-6 |
Source
|
| Record name | 4'-Chloro-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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